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Compound of Interest

Compound Name: 2-Acetyl-4-chlorothiophene

Cat. No.: B1588866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Acetyl-4-chlorothiophene (CAS No. 34730-20-6). Adherence to these protocols is essential

for ensuring laboratory safety and minimizing exposure risk. This chemical is classified as

harmful if swallowed or in contact with skin, and toxic if inhaled.[1][2][3]

Hazard Summary & Key Physical Properties
A summary of the hazards and relevant physical properties of 2-Acetyl-4-chlorothiophene is

provided below. This information is crucial for a comprehensive risk assessment before

beginning any experimental work.
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Parameter Value Reference

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH331/H332:

Toxic/Harmful if inhaled

[1][2][3]

Signal Word Danger/Warning [1][2]

Physical Form Liquid [3]

Molecular Formula C6H5ClOS [2]

Molecular Weight 160.62 g/mol [2]

Storage Temperature

Room temperature, in a dry,

dark, and well-ventilated place.

Keep container sealed.

Occupational Exposure Limits: As of the latest safety data sheets, no specific occupational

exposure limits (OELs) have been established for 2-Acetyl-4-chlorothiophene by major

regulatory bodies.[1] Therefore, it is imperative to handle this substance with a high degree of

caution, always assuming the potential for adverse health effects at low exposure levels and

employing stringent engineering controls and personal protective equipment to minimize any

contact.

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory for all personnel

handling 2-Acetyl-4-chlorothiophene. The selection of PPE should be based on a thorough

risk assessment of the specific procedures being performed.
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PPE Category Item Specifications & Rationale

Eye and Face Protection Safety Goggles & Face Shield

Must be worn at all times in the

laboratory to protect against

splashes. A face shield

provides an additional layer of

protection.

Hand Protection Chemical-Resistant Gloves

Given that 2-Acetyl-4-

chlorothiophene is a

halogenated aromatic

hydrocarbon, standard nitrile

or latex gloves offer poor

protection. Viton® or Norfoil®

(Silver Shield®) gloves are

recommended for extended

contact. For incidental contact,

double-gloving with a heavier

weight nitrile glove over a

standard one may offer

temporary protection, but

gloves should be changed

immediately upon

contamination.

Body Protection
Lab Coat & Chemical-

Resistant Apron

A flame-retardant lab coat

should be worn over personal

clothing. For operations with a

higher risk of splashing, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Protection NIOSH-Approved Respirator All handling of 2-Acetyl-4-

chlorothiophene should be

conducted within a certified

chemical fume hood to

minimize inhalation risk. If

engineering controls are

insufficient or during a spill, a

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NIOSH-approved respirator

with an organic vapor cartridge

is required.

Footwear
Closed-toe, chemical-resistant

shoes

Shoes must fully cover the feet

and be made of a material that

resists chemical penetration.

Operational and Disposal Plans
The following procedural guidance outlines the safe handling, storage, and disposal of 2-
Acetyl-4-chlorothiophene.

Experimental Protocol: Weighing and Preparing a
Solution
This protocol provides a step-by-step guide for safely weighing the liquid 2-Acetyl-4-
chlorothiophene and preparing a solution.

1. Preparation and Pre-Weighing:

Ensure all necessary PPE is correctly donned.

Work exclusively within a certified chemical fume hood.

Place a calibrated analytical balance inside the fume hood if possible. If not, pre-weigh a

sealed, empty container (e.g., a vial with a cap) on a benchtop balance.

Record the weight of the empty, sealed container.

2. Aliquoting the Chemical:

Inside the fume hood, carefully open the stock container of 2-Acetyl-4-chlorothiophene.

Using a clean, chemical-resistant pipette, transfer the desired amount of the liquid into the

pre-weighed container.

Securely seal the container immediately after transfer.
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Wipe the exterior of the sealed container with a disposable towel dampened with an

appropriate solvent (e.g., ethanol) to remove any external contamination, and dispose of the

towel in the designated solid hazardous waste container.

3. Determining the Exact Weight:

Weigh the now-sealed container with the chemical.

Subtract the pre-weighed mass of the empty container to obtain the exact weight of the

transferred 2-Acetyl-4-chlorothiophene.

4. Solution Preparation:

Inside the fume hood, add the desired solvent to the container with the weighed 2-Acetyl-4-
chlorothiophene.

Seal the container and mix gently until the chemical is fully dissolved.

5. Post-Procedure:

Properly clean any non-disposable equipment that came into contact with the chemical.

Dispose of all contaminated disposable items in the designated hazardous waste container.

Wash hands thoroughly after removing PPE.

Disposal Plan
Proper segregation and disposal of waste are critical to laboratory safety and environmental

compliance.

Liquid Waste:

All solutions containing 2-Acetyl-4-chlorothiophene and solvents used for cleaning

should be collected in a designated, clearly labeled "Halogenated Organic Waste"

container.
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The container must be kept sealed when not in use and stored in a designated satellite

accumulation area.

Solid Waste:

All disposable items contaminated with 2-Acetyl-4-chlorothiophene, such as gloves,

pipette tips, and paper towels, must be collected in a separate, sealed, and clearly labeled

"Solid Halogenated Organic Waste" container.

Sharps:

Any needles or other sharp instruments that come into contact with the chemical must be

disposed of in a designated, puncture-resistant sharps container for hazardous waste.

Final Disposal:

All hazardous waste must be disposed of through a licensed hazardous waste

management company in accordance with local, state, and federal regulations. Do not

dispose of this chemical down the drain.

Workflow for Safe Handling of 2-Acetyl-4-
chlorothiophene
The following diagram illustrates the logical workflow for the safe handling of 2-Acetyl-4-
chlorothiophene, from receipt to disposal.
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Preparation Phase

Handling Phase (in Fume Hood)

Disposal Phase

1. Risk Assessment
(Review SDS)

2. Don Appropriate PPE

3. Prepare Chemical Fume Hood

4. Weighing & Aliquoting

5. Reaction Setup / Use

6. Immediate Decontamination
of Workspace

7. Segregate Waste
(Liquid, Solid, Sharps)

8. Store in Labeled, Sealed
Containers

9. Arrange for Professional
Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for handling 2-Acetyl-4-chlorothiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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